Cas no 2008548-82-9 (1-Pyrrolidinecarboxylic acid, 3-(2-methoxyacetyl)-2-methyl-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-(2-methoxyacetyl)-2-methyl-, 1,1-dimethylethyl ester
• CAS No: 2008548-82-9
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5292561
• Update Time: 2025-06-13

1-Pyrrolidinecarboxylic acid, 3-(2-methoxyacetyl)-2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(2-methoxyacetyl)-2-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO4/c1-9-10(11(15)8-17-5)6-7-14(9)12(16)18-13(2,3)4/h9-10H,6-8H2,1-5H3
• InChI Key： JXOVNRKMXCIYEL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(COC)=O)C1C

Additional information on 1-Pyrrolidinecarboxylic acid, 3-(2-methoxyacetyl)-2-methyl-, 1,1-dimethylethyl ester

Comprehensive Overview of 1-Pyrrolidinecarboxylic acid, 3-(2-methoxyacetyl)-2-methyl-, 1,1-dimethylethyl ester (CAS No. 2008548-82-9)

In the realm of organic chemistry and pharmaceutical intermediates, 1-Pyrrolidinecarboxylic acid, 3-(2-methoxyacetyl)-2-methyl-, 1,1-dimethylethyl ester (CAS No. 2008548-82-9) stands out as a compound of significant interest. This ester derivative, characterized by its pyrrolidine backbone and methoxyacetyl substitution, has garnered attention for its potential applications in drug synthesis and material science. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and industrial uses, making it a trending topic in scientific databases and AI-driven research platforms.

The compound's structural uniqueness lies in its tert-butyl ester group and methyl-substituted pyrrolidine core, which contribute to its stability and reactivity. Recent studies highlight its role as a building block in the development of bioactive molecules, particularly in the context of peptide mimetics and small-molecule inhibitors. With the growing demand for green chemistry and sustainable synthesis, inquiries about eco-friendly preparation methods for this compound have surged, aligning with global trends toward environmentally conscious research.

From a commercial perspective, 1-Pyrrolidinecarboxylic acid, 3-(2-methoxyacetyl)-2-methyl-, 1,1-dimethylethyl ester is often sought after by suppliers and manufacturers specializing in fine chemicals and custom synthesis. Its CAS No. 2008548-82-9 serves as a critical identifier in procurement databases, ensuring precise sourcing. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a topic frequently queried by quality control professionals. Additionally, discussions on storage conditions and shelf life are prevalent in forums, reflecting practical concerns in handling this compound.

Innovations in catalysis and process optimization have further propelled interest in this molecule. For instance, its incorporation into asymmetric synthesis workflows has been explored to enhance enantioselectivity in chiral drug production. The compound's methoxyacetyl moiety also opens doors to derivatization strategies, a hot topic in medicinal chemistry circles. As AI-powered tools like predictive retrosynthesis gain traction, searches for retrosynthetic pathways involving CAS No. 2008548-82-9 have increased, underscoring its relevance in computational chemistry.

Beyond laboratories, this compound intersects with broader themes such as intellectual property and patent landscapes. Its mentions in patent filings related to pharmaceutical formulations and agrochemicals highlight its cross-industry utility. Educators and students often seek spectral data or reaction mechanisms involving this ester for academic purposes, making it a staple in advanced organic chemistry curricula. The rise of open-access databases has further democratized information about CAS No. 2008548-82-9, addressing the demand for transparent scientific data.

In summary, 1-Pyrrolidinecarboxylic acid, 3-(2-methoxyacetyl)-2-methyl-, 1,1-dimethylethyl ester embodies the convergence of synthetic versatility and applied research. Its multifaceted applications—from drug discovery to material engineering—coupled with evolving synthetic methodologies, ensure its continued prominence in scientific discourse. As search trends evolve, this compound remains a focal point for queries related to structure-activity relationships, scale-up challenges, and regulatory compliance, cementing its status as a molecule of enduring relevance.